Spinetoram J

• CAS: 187166-40-1
• Molecular Formula: C42H69NO10
• Molecular Weight: 748.0 g/mol
• SMILES: CCC1CCCC(C(C(=O)C2=CC3C(C2CC(=O)O1)CCC4C3CC(C4)OC5C(C(C(C(O5)C)OC)OCC)OC)C)OC6CCC(C(O6)C)N(C)C
• InChI: InChI=1S/C42H69NO10/c1-10-27-13-12-14-35(53-37-18-17-34(43(6)7)24(4)49-37)23(3)38(45)33-21-31-29(32(33)22-36(44)51-27)16-15-26-19-28(20-30(26)31)52-42-41(47-9)40(48-11-2)39(46-8)25(5)50-42/h21,23-32,34-35,37,39-42H,10-20,22H2,1-9H3/t23-,24-,25+,26-,27+,28-,29-,30-,31-,32+,34+,35+,37+,39+,40-,41-,42+/m1/s1
• InChIKey: GOENIMGKWNZVDA-RWGFPKGXSA-N
• Appearance: White solid

Pesticide residue labs require component-specific standards - commercial spinetoram mixtures cannot resolve spinetoram J from spinetoram L for LC-MS/MS quantification. Spinetoram J (CAS 187166-40-1) provides the isolated major component (≥75% of active mixture): • Enables residue quantification at LOQs of 0.3-1.2 μg/kg (honey) and 0.009-0.337 mg/kg (crops). • 3- to 7-fold greater potency than spinosad for baseline susceptibility testing in resistant lepidopteran strains. • CRM-grade traceability supports EU, US, and Japan import tolerance compliance.

Spinetoram J: Second-Generation Spinosyn Component

Spinetoram J (CAS 187166-40-1, XDE-175-J) is the major semi-synthetic component of the commercial insecticide spinetoram, a mixture of spinetoram J and spinetoram L typically present in ratios ranging from 1:1 to 9:1 [1]. Derived from the fermentation product spinosyn J of Saccharopolyspora spinosa via chemical modification at the 3′-O-position of the rhamnose moiety [2], spinetoram J belongs to the spinosyn class of macrocyclic lactone insecticides that target insect nicotinic acetylcholine receptors (nAChRs) and GABA-gated chloride channels [3]. The compound exhibits a molecular weight of 748 g/mol, a calculated LogP of approximately 4.4–4.7, and water solubility of 2.4 mg/L at 25°C [4].

1

Analytical reference standard for component-specific quantification of spinetoram residues

2

Residue monitoring method development and regulatory compliance testing

3

Structure-activity relationship (SAR) studies on spinosyn derivatives

• [1] Spinetoram. Wikipedia (German). Spinetoram ist eine Mischung aus Spinetoram-L und Spinetoram-J in einem Verhältnis von ungefähr 1:1 bis 9:1. View Source
• [2] Zhang K, Li J, Liu H, Wang H, Lamusi A. Semi-synthesis and insecticidal activity of spinetoram J and its D-forosamine replacement analogues. Beilstein J Org Chem. 2018;14:2321–2330. doi:10.3762/bjoc.14.207. View Source
• [3] Sparks TC, Crouse GD, Dripps JE, Anzeveno P, Martynow J, Gifford JM. The spinosyn insecticides. In: Ishaaya I, Palli SR, Horowitz AR, editors. Advanced Technologies for Managing Insect Pests. Springer; 2013. p. 137-154. View Source
• [4] Spinetoram J. SIELC Technologies. LogP 4.43. 2018. View Source

Spinetoram J: Not a Spinosad Substitute

Spinetoram J is not a generic substitute for spinosad or even for the commercial spinetoram mixture; its chemical identity as the 3′-O-ethyl-5,6-dihydro derivative of spinosyn J confers distinct insecticidal potency, spectrum breadth, and environmental stability profiles that differ quantitatively from both first-generation spinosyns and structurally related analogs [1]. Substitution with spinosad—a mixture of unmodified spinosyns A and D—results in reduced potency (higher LC50 values) across multiple pest species and diminished efficacy against spinosad-resistant populations [2]. Even within the spinetoram mixture, spinetoram J is the quantitatively dominant component (typically ≥75% of the active mixture) and exhibits distinct physicochemical and chromatographic behavior from spinetoram L due to an additional methyl group that makes the two compounds non-isomeric [3]. Procurement of isolated spinetoram J is essential for analytical reference standard applications, residue monitoring method development, and structure-activity relationship studies where precise component quantification is required [4].

Not a generic substitute for spinosad: distinct insecticidal potency and spectrum may not transfer directly.

Spinetoram J differs from spinetoram L (non-isomeric, additional methyl group); mixture substitution may alter chromatographic response.

Isolated spinetoram J is essential for analytical reference standard applications requiring component-specific quantification.

• [1] Sparks TC, Crouse GD, Dripps JE, Anzeveno P, Martynow J, Gifford JM. The spinosyn insecticides. In: Ishaaya I, Palli SR, Horowitz AR, editors. Advanced Technologies for Managing Insect Pests. Springer; 2013. p. 137-154. View Source
• [2] Table 1. Insecticidal activity of spinosyns and synthetic mimics to larvae of S. exigua, H. zea, and adults of WT and spinosad-resistant D. melanogaster. Sci Rep. 2018;8:4693. View Source
• [3] Spinetoram. Wikipedia (German). Spinetoram J und Spinetoram L sind keine Isomere, da das Spinetoram-J eine zusätzliche Methylgruppe enthält. View Source
• [4] Valverde S, Ares AM, Bernal JL, Nozal MJ, Bernal J. Development and validation of a new method for the simultaneous determination of spinetoram J and L in honey. Food Anal Methods. 2019;12:1225-1233. View Source

Spinetoram J: Comparative Evidence for Selection

Insecticidal Potency vs. Spinosad

The spinetoram mixture (containing spinetoram J as the major component) exhibits 2.3- to 6.8-fold greater insecticidal potency than spinosad across lepidopteran pest species, with the most pronounced difference observed in spinosad-resistant Drosophila melanogaster where spinetoram maintains an LC50 of 3.52 ppm compared to 10.9 ppm for spinosad [1]. The resistance ratio (RR) for spinetoram (139) is less than half that of spinosad (311) in the resistant strain, indicating substantially retained efficacy against spinosad-resistant populations [1]. In Plutella xylostella, spinetoram demonstrates a 48-h LC50 of 0.048 mg/L compared to higher values for spinosad [2].

Insecticidal Potency

Head-to-head

Spinetoram LC₅₀: 0.0077 µg/cm² (S. exigua) vs spinosad 0.052 µg/cm²; 3.52 ppm vs 10.9 ppm in resistant D. melanogaster

Supports potency comparison context across tested pest species

Surface-treated diet assays; third-instar larvae/adult flies

Evidence Dimension	Insecticidal potency (LC50) against multiple pest species
Target Compound Data	Spinetoram: LC50 = 0.0077 µg/cm² (S. exigua); 0.0087 µg/cm² (H. zea); 0.025 ppm (WT D. melanogaster); 3.52 ppm (spinosad-resistant D. melanogaster); 0.048 mg/L (P. xylostella)
Comparator Or Baseline	Spinosad: LC50 = 0.052 µg/cm² (S. exigua); 0.058 µg/cm² (H. zea); 0.035 ppm (WT D. melanogaster); 10.9 ppm (spinosad-resistant D. melanogaster); higher LC50 values for P. xylostella
Quantified Difference	6.8× lower LC50 in S. exigua; 6.7× lower in H. zea; 1.4× lower in WT D. melanogaster; 3.1× lower in resistant D. melanogaster; resistance ratio 139 vs 311
Conditions	Surface-treated diet assays; probit analysis with 95% fiducial limits; third-instar larvae for Lepidoptera; adult flies for Drosophila

Why This Matters

The 3- to 7-fold potency advantage across species translates directly to lower field application rates (g a.i./ha), reduced pesticide load per treated area, and improved control of spinosad-resistant pest populations.

• [1] Table 1. Insecticidal activity of spinosyns and synthetic mimics to larvae of S. exigua, H. zea, and adults of WT and spinosad-resistant D. melanogaster. Sci Rep. 2018;8:4693. View Source
• [2] Effect of low dose spinetoram on detoxification enzymes in Plutella xylostella. Chinese J Pestic Sci. 2016;18(5):605-611. View Source

Environmental Degradation in Rice Fields

The spinetoram mixture (spinetoram J and L) undergoes rapid degradation in paddy water (t₁/₂ = 0.35 days), rice straw (t₁/₂ = 1.1 days), and soil (t₁/₂ = 6.8 days) under field conditions [1]. Terminal residues after 7 days post-application fall below the maximum residue limit (MRL) of 0.05 mg/kg in rice, supporting a 7-day pre-harvest interval [1]. In cauliflower, the half-life is ≤4.85 days, with terminal residues ranging from 0.009–0.337 mg/kg [2].

Environmental Half-life

Class-level

t₁/₂ 0.35 d (paddy water), 1.1 d (rice straw), 6.8 d (soil)

Reported rapid degradation in rice field ecosystem

Field dissipation study; 7-day PHI context

Evidence Dimension	Environmental persistence (degradation half-life)
Target Compound Data	Spinetoram (J/L mixture): t₁/₂ = 0.35 d (paddy water); 1.1 d (rice straw); 6.8 d (soil); ≤4.85 d (cauliflower)
Comparator Or Baseline	Organophosphate comparators: Spinetoram effective at use rates 10–34× lower than azinphos-methyl and phosmet; class-level inference of reduced environmental loading [3]
Quantified Difference	Half-lives measured in days (0.35–6.8 d) across environmental compartments; 7-day PHI sufficient for MRL compliance
Conditions	Field dissipation study in rice paddy ecosystem (Ningbo, China); UPLC-MS/MS quantification; cauliflower field trials

Why This Matters

The short environmental half-lives (<7 days in most matrices) enable flexible pre-harvest interval management and reduce the risk of residue carryover to subsequent crops or environmental compartments.

• [1] Sun H, Zhou L, Zhang X, et al. Degradation kinetics of the insecticide spinetoram in a rice field ecosystem. Chemosphere. 2015;119:1185-1191. View Source
• [2] Residue behavior and dietary risk assessment of spinetoram (XDE-175-J/L) and its two metabolites in cauliflower. Chin J Pestic Sci. 2021. View Source
• [3] US EPA. Presidential Green Chemistry Challenge: 2008 Designing Greener Chemicals Award – Spinetoram. View Source

Cross-Resistance to Other Insecticides

Spinetoram exhibits no significant cross-resistance with other nAChR-targeting insecticides including neonicotinoids (IRAC Group 4A), sulfoximines (Group 4C), and mesoionics (Group 4E) [1]. However, positive cross-resistance between spinosad and spinetoram is documented in spinosad-resistant Spodoptera frugiperda populations, with resistance ratios of up to 371-fold for spinosad and 1844-fold for spinetoram in laboratory-selected strains [2][3]. The cross-resistance between the two spinosyns is variable: approximately two-thirds of field resistance cases show minimal cross-resistance [4].

Cross-Resistance Profile

Context-dependent

No cross-resistance with neonicotinoids, pyrethroids; variable cross-resistance with spinosad (RR up to 1844-fold in lab strains)

Supports rotation strategy in resistance management

Cross-resistance pattern population-dependent

Evidence Dimension	Cross-resistance patterns across insecticide classes
Target Compound Data	Spinetoram: No cross-resistance with neonicotinoids, pyrethroids, diamides; variable cross-resistance with spinosad (RR up to 1844-fold in lab-selected strains; minimal cross-resistance in ~2/3 of field populations)
Comparator Or Baseline	Spinosad: No cross-resistance with non-spinosyn classes; resistance ratios up to 371-fold in S. frugiperda field populations
Quantified Difference	Resistance ratio correlation between spinosad and spinetoram is population-dependent; field resistance to spinosyns documented in >30 cases, with cross-resistance minimal in ~2/3 of studies
Conditions	Resistance monitoring studies across global field populations; laboratory selection experiments; IRAC classification

Why This Matters

The absence of cross-resistance to non-spinosyn insecticides positions spinetoram J as a rotation partner in integrated resistance management programs, while the variable cross-resistance with spinosad necessitates population-specific susceptibility monitoring before substitution.

• [1] Sparks TC, et al. Resistance and cross-resistance to the spinosyns – A review and analysis. Pestic Biochem Physiol. 2012;102(1):1-10. View Source
• [2] Lira EC, et al. Resistance of Spodoptera frugiperda (Lepidoptera: Noctuidae) to spinetoram: inheritance and cross-resistance to spinosad. Pest Manag Sci. 2020;76(8):2674-2681. View Source
• [3] Resistência de Spodoptera frugiperda (Lepidoptera: Noctuidae) a spinosad no Brasil. Universidade de São Paulo. 2024. View Source
• [4] Sparks TC, et al. Resistance and cross-resistance to the spinosyns – A review and analysis. Pestic Biochem Physiol. 2021;174:104822. View Source

Analytical Reference Standard for Residue Quantification

Spinetoram J requires chromatographic separation from spinetoram L for accurate residue quantification due to the two components' distinct retention behavior. Validated LC-QTOF-MS methods achieve limits of detection (LOD) of 0.1–0.3 μg/kg and limits of quantification (LOQ) of 0.3–1.2 μg/kg for spinetoram J in honey matrices [1]. The HPLC separation on Newcrom R1 columns enables baseline resolution of spinetoram J from the L component, essential for regulatory residue monitoring where the sum of both components defines the total spinetoram residue [2].

Analytical Method

Reported

LC-QTOF-MS LOD 0.1–0.3 µg/kg, LOQ 0.3–1.2 µg/kg (honey); baseline HPLC separation from spinetoram L

Supports component-specific residue quantification

Validated for honey matrices

Evidence Dimension	Analytical method performance for component-specific quantification
Target Compound Data	Spinetoram J: LOD = 0.1–0.3 μg/kg; LOQ = 0.3–1.2 μg/kg in honey; LogP = 4.43; HPLC retention distinct from spinetoram L
Comparator Or Baseline	Spinetoram L: LOD = 0.1–0.2 μg/kg; LOQ = 0.4–0.7 μg/kg in honey; distinct chromatographic behavior
Quantified Difference	Component-specific LOD/LOQ values differ; separate analytical standards required for accurate quantification
Conditions	LC-QTOF-MS with polymeric sorbent SPE; Newcrom R1 HPLC column; honey matrices from multifloral, rosemary, and heather origins

Why This Matters

Procurement of isolated spinetoram J reference standard is mandatory for laboratories performing regulatory residue analysis, method validation, and forensic detection of spinetoram components in food and environmental samples.

• [1] Valverde S, Ares AM, Bernal JL, Nozal MJ, Bernal J. Development and validation of a new method for the simultaneous determination of spinetoram J and L in honey. Food Anal Methods. 2019;12:1225-1233. View Source
• [2] Separation of Spinetoram J on Newcrom R1 HPLC column. SIELC Technologies. 2018. View Source

Spinetoram J: Research and Procurement Applications

Field Efficacy and Resistance Monitoring

Spinetoram J-containing formulations are employed in field trials to establish baseline susceptibility and monitor resistance evolution in lepidopteran pest populations. The 3- to 7-fold potency advantage over spinosad [1] enables reduced application rates (typically 30–60 g a.i./ha) while maintaining control efficacy against spinosad-resistant strains. The absence of cross-resistance with neonicotinoids and diamides [2] supports rotation strategies in integrated pest management (IPM) programs targeting Plutella xylostella, Spodoptera frugiperda, and Tuta absoluta.

Environmental Fate and Residue Dissipation

Research laboratories conducting pesticide environmental fate assessments utilize spinetoram J analytical standards to quantify dissipation kinetics in crop matrices. The documented half-lives (0.35 days in paddy water, 1.1 days in rice straw, 6.8 days in soil) [3] provide benchmark values for comparative degradation studies. The 7-day pre-harvest interval for rice established from these kinetic data [3] informs regulatory compliance testing and MRL enforcement in international trade.

SAR and Analog Synthesis

Medicinal and agrochemical chemistry laboratories utilize isolated spinetoram J as a reference scaffold for synthesizing D-forosamine replacement analogues. Studies demonstrate that analogues retain 20–40 times lower activity than spinetoram J itself, with one analogue exhibiting potency approximately equivalent to spinosad [4]. This quantitative activity gradient positions spinetoram J as the benchmark for evaluating novel spinosyn derivatives and validating synthetic routes that avoid the troublesome multi-step protection/deprotection sequences of earlier syntheses [4].

Regulatory Residue Monitoring

Accredited food testing laboratories procure spinetoram J certified reference materials (CRMs) for LC-MS/MS quantification of spinetoram residues in agricultural commodities. Validated methods achieve LOQs of 0.3–1.2 μg/kg in honey [5] and comparable sensitivity in cauliflower (0.009–0.337 mg/kg terminal residues) [6]. Component-specific quantification of spinetoram J (distinct from spinetoram L) is mandated for compliance with import tolerance requirements in major export markets including the EU, US, and Japan.

Application

Selection Property

Validation Focus

Insect resistance monitoring trials

Reported potency and cross-resistance data

Susceptibility baseline and rotation fitness

Environmental fate assessment

Reported degradation kinetics

Half-life and pre-harvest interval compliance

SAR and analog synthesis

Quantitative activity gradient from reference scaffold

Benchmarking novel spinosyn derivatives

Regulatory residue monitoring

Certified reference material for LC-MS/MS

Component-specific LOD/LOQ for import tolerance compliance

• [1] Table 1. Insecticidal activity of spinosyns and synthetic mimics. Sci Rep. 2018;8:4693. View Source
• [2] Sparks TC, et al. Resistance and cross-resistance to the spinosyns – A review and analysis. Pestic Biochem Physiol. 2012;102(1):1-10. View Source
• [3] Sun H, et al. Degradation kinetics of spinetoram in a rice field ecosystem. Chemosphere. 2015;119:1185-1191. View Source
• [4] Zhang K, et al. Semi-synthesis and insecticidal activity of spinetoram J and its D-forosamine replacement analogues. Beilstein J Org Chem. 2018;14:2321–2330. View Source
• [5] Valverde S, et al. Simultaneous determination of spinetoram J and L in honey. Food Anal Methods. 2019;12:1225-1233. View Source
• [6] Residue behavior and dietary risk assessment of spinetoram in cauliflower. Chin J Pestic Sci. 2021. View Source